Cas no 40218-96-0 (Piperazine,1-[bis(4-fluorophenyl)methyl]-4-(3-phenyl-2-propen-1-yl)-)

Piperazine,1-[bis(4-fluorophenyl)methyl]-4-(3-phenyl-2-propen-1-yl)- structure
40218-96-0 structure
Product Name:Piperazine,1-[bis(4-fluorophenyl)methyl]-4-(3-phenyl-2-propen-1-yl)-
CAS No:40218-96-0
MF:C26H26F2N2
MW:404.494853496552
CID:330675
PubChem ID:941361
Update Time:2025-04-19

Piperazine,1-[bis(4-fluorophenyl)methyl]-4-(3-phenyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[bis(4-fluorophenyl)methyl]-4-(3-phenyl-2-propen-1-yl)-
    • 1-[bis(4-fluorophenyl)methyl]-4-(3-phenylprop-2-enyl)piperazine
    • 1-[bis(4-fluorophenyl)methyl]-4-cinnamylpiperazine
    • Prestwick3_000312
    • Flunarizina [INN-Spanish]
    • R14950
    • NCGC00018102-06
    • UNII-R7PLA2DM0J
    • Flunarizinum
    • BRD-K29582677-300-05-6
    • CHEBI:135652
    • BSPBio_000304
    • FLUNARIZINE [MI]
    • DB04841
    • 1-[Bis-(4-fluoro-phenyl)-methyl]-4-(3-phenyl-allyl)-piperazine(Flunarizine)
    • 1-[Bis(4-fluorophenyl)methyl]-4-[(2Z)-3-phenyl-2-propen-1-yl]piperazine
    • SBI-0050510.P003
    • BRD-K29582677-300-06-4
    • CHEMBL30008
    • 1-[Bis(4-fluorophenyl)methyl]-4-[(2E)-3-phenyl-2-propenyl]piperazine
    • 4-((2E)-3-phenylprop-2-enyl)-1-[bis(4-fluorophenyl)methyl]piperazine
    • SCHEMBL43441
    • NCGC00024308-06
    • 1-(Bis(4-fluorophenyl)methyl)-4-cinnamylpiperazine
    • 1-[bis(4-fluorophenyl)methyl]-4-[(E)-cinnamyl]piperazine
    • AB00053586_17
    • Prestwick2_000312
    • (E)-1-(Bis(4-fluorophenyl)methyl)-4-(3-phenyl-2-propenyl)piperazine
    • NCGC00024308-07
    • Q416237
    • BSPBio_001341
    • 52468-60-7
    • BRD-K29582677-001-02-7
    • Flunarizine2HCl
    • FLUNARIZINE [WHO-DD]
    • EN300-22842458
    • DTXSID6045616
    • Spectrum5_001570
    • N07CA03
    • BSPBio_003096
    • BDBM50017702
    • Flunarizinum [INN-Latin]
    • NCGC00018102-07
    • 40218-96-0
    • NCGC00018102-04
    • SCHEMBL43440
    • D07971
    • 1-[bis(4-fluorophenyl)methyl]-4-cinnamyl- piperazine
    • 1-(bis(4-fluorophenyl)methyl)-4-((2E)-3-phenylprop-2-en-1-yl)piperazine
    • Piperazine, 1-(bis(4-fluorophenyl)methyl)-4-(3-phenyl-2-propenyl)-, (E)-
    • Narzine
    • 1-[bis(4-fluorophenyl)methyl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
    • DTXCID4025616
    • NCGC00024308-04
    • Flunarizine (INN)
    • CS-0013608
    • (Z)-Flunarizine
    • CCG-204617
    • AB00053586-15
    • HMS2089H21
    • (E)-1-[Bis-(p-fluorophenyl)methyl]-4-cinnamylpiperazine
    • Tox21_110825_1
    • NCGC00018102-05
    • Piperazine, 1-[bis(4-fluorophenyl)methyl]-4-(3-phenyl-2-propenyl)-, (E)-
    • A899896
    • Lopac0_000527
    • AB00053586_16
    • Tox21_110825
    • (E)-1-(BIS-(P-FLUOROPHENYL)METHYL)-4-CINNAMYLPIPERAZINE
    • CAS-52468-60-7
    • EINECS 254-842-0
    • AS-75845
    • NCGC00024308-05
    • AC-1283
    • GTPL12488
    • AKOS015960783
    • 1-[Bis-(4-fluoro-phenyl)-methyl]-4-(3-phenyl-allyl)-piperazine
    • SDCCGSBI-0050510.P004
    • Piperazine, 1-(bis(4-fluorophenyl)methyl)-4-(3-phenyl-2-propenyl)-
    • NCGC00018102-12
    • HMS1791D03
    • IDI1_033811
    • IDI1_000043
    • 1-[Bis-(4-fluoro-phenyl)-methyl]-4-((E)-3-phenyl-allyl)-piperazine
    • Flunarizina
    • Sibelium
    • flunarizine
    • HY-B0358
    • NCGC00018102-08
    • SMANXXCATUTDDT-QPJJXVBHSA-N
    • cid_6365505
    • NCGC00018102-24
    • NCGC00018102-09
    • CHEBI:92209
    • NCGC00018102-10
    • 1-[bis-(4-Fluorophenyl)methyl]-4-cinnamylpiperazine
    • R7PLA2DM0J
    • EINECS 257-937-5
    • HMS1361D03
    • NS00003460
    • BCBcMAP01_000120
    • 1-[bis(4-fluorophenyl)methyl]-4-[(E)-3-phenylprop-2-enyl]piperazine
    • Flunarizine [INN:BAN]
    • Sibelium (TN)
    • D93478
    • HMS1989D03
    • Piperazine, 1-[bis(4-fluorophenyl)methyl]-4-[(2E)-3-phenyl-2-propenyl]-
    • BPBio1_000336
    • FLUNARIZINE [INN]
    • BRD-K12184470-300-01-8
    • Inchi: 1S/C26H26F2N2/c27-24-12-8-22(9-13-24)26(23-10-14-25(28)15-11-23)30-19-17-29(18-20-30)16-4-7-21-5-2-1-3-6-21/h1-15,26H,16-20H2/b7-4+
    • InChI Key: SMANXXCATUTDDT-QPJJXVBHSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1CCN(C/C=C/C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 404.20640516g/mol
  • Monoisotopic Mass: 404.20640516g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 6.5Ų

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